Cas no 153812-97-6 (2-Chloro-5-ethylphenol)

• Product Name: 2-Chloro-5-ethylphenol
• CAS No: 153812-97-6
• MF: C₈H₉ClO
• MW: 156.609461545944
• MDL: MFCD00672977
• CID: 135165
• PubChem ID: 19797009
• Update Time: 2025-06-13

2-Chloro-5-ethylphenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-ethylphenol
• Phenol,2-chloro-5-ethyl-
• 2-chloranyl-5-ethyl-phenol
• Phenol,2-chloro-5-ethyl
• PubChem3644
• 2-chloro-5-ethyl-phenol
• MB01396
• AS02714
• A809469
• SCHEMBL232822
• DTXSID00600029
• AKOS006273687
• CS-0447205
• 153812-97-6
• O10732
• AS-57652
• FT-0611816
• DB-064002

• MDL： MFCD00672977
• Inchi： 1S/C8H9ClO/c1-2-6-3-4-7(9)8(10)5-6/h3-5,10H,2H2,1H3
• InChI Key： CKMBKXCVJBMYOH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1O)CC

Computed Properties

• Exact Mass: 156.03400
• Monoisotopic Mass: 156.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3

Experimental Properties

• Density: 1.18
• Boiling Point: 225.2°C at 760 mmHg
• Flash Point: 90°C
• Refractive Index: 1.555
• PSA: 20.23000
• LogP: 2.60800

Additional information on 2-Chloro-5-ethylphenol

Recent Advances in the Study of 2-Chloro-5-ethylphenol (CAS: 153812-97-6) in Chemical Biology and Pharmaceutical Research

2-Chloro-5-ethylphenol (CAS: 153812-97-6) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, antimicrobial agents, and as a key intermediate in organic synthesis. This research briefing aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

One of the most notable advancements in the study of 2-Chloro-5-ethylphenol is its role as a precursor in the synthesis of novel pharmaceutical compounds. Researchers have identified its utility in the development of antimicrobial agents, particularly against drug-resistant bacterial strains. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Chloro-5-ethylphenol exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), suggesting its potential as a scaffold for new antibiotics.

In addition to its antimicrobial properties, 2-Chloro-5-ethylphenol has been investigated for its potential use in cancer therapy. Recent in vitro studies have shown that certain derivatives of this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For instance, a study conducted by the National Cancer Institute (NCI) in 2024 revealed that a synthesized analog of 2-Chloro-5-ethylphenol inhibited the growth of breast cancer cells by upregulating tumor suppressor genes.

The chemical stability and reactivity of 2-Chloro-5-ethylphenol have also been subjects of recent research. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to elucidate its molecular structure and interactions with biological targets. These studies have provided valuable insights into the compound's mechanism of action, paving the way for the design of more effective derivatives.

Despite these promising findings, challenges remain in the practical application of 2-Chloro-5-ethylphenol. Issues such as bioavailability, toxicity, and scalability of synthesis need to be addressed in future research. However, the compound's versatility and potential for modification make it a valuable candidate for further investigation in drug discovery and development.

In conclusion, 2-Chloro-5-ethylphenol (CAS: 153812-97-6) represents a promising area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities and potential therapeutic applications underscore the importance of continued exploration. Future studies should focus on optimizing its derivatives for clinical use and addressing the current limitations to unlock its full potential.